Cas no 2346-00-1 (2-Methyl-4,5-dihydro-thiazole)

• Product Name: 2-Methyl-4,5-dihydro-thiazole
• CAS No: 2346-00-1
• Molecular Formula: C₄H₇NS
• Molecular Weight: 101.1701
• MDL: MFCD00005314
• CID: 42798
• PubChem ID: 16867

2-Methyl-4,5-dihydro-thiazole Properties

Names and Identifiers

• 2-Methyl-2-thiazoline
• Methylthiazoline
• 2-Methylthiazoline
• 2-methyl-2-thiazolidine
• 2-methyl-2-thiazolin
• 2-Methyl-4,5-dihydro-1,3-thiazole
• 2-Methyl-delta2-thiazoline
• 2-Methyldihydrothiazole
• 2-Thiazoline, 2-methyl-
• 4,5-dihydro-2-methyl-thiazol
• 4,5-dihydro-2-methylthiazole
• 2-methyl-2-thiazolines
• 2-Methyl-4,5-dihydrothiazole
• 2-THIAZOLINE,2-METHYL
• 4,5-dihydro-2-methyl-1,2-thiazole
• EINECS 219-071-6
• Methyl-2-thiazoline
• Thiazole,4,5-dihydro-2-methyl
• Thiazole, 4,5-dihydro-2-methyl-
• Methyl-2 delta-2 thiazoline
• Methyl-2 delta-2 thiazoline [French]
• 8Z6UA8V7WN
• JUIQOABNSLTJSW-UHFFFAOYSA-N
• KSC490S7R
• 2-Methyl-2-thi
• 2-Methyl-4,5-dihydro-thiazole

• MDL： MFCD00005314
• InChIKey： JUIQOABNSLTJSW-UHFFFAOYSA-N
• Inchi： 1S/C4H7NS/c1-4-5-2-3-6-4/h2-3H2,1H3
• SMILES： S1C(C([H])([H])[H])=NC([H])([H])C1([H])[H]
• BRN： 0104274

Computed Properties

• Exact Mass: 101.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 101.03
• Heavy Atom Count: 6
• Complexity: 77.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.7

Experimental Properties

• LogP: 0.58720
• PSA: 37.66000
• Refractive Index: n20/D 1.520(lit.)
• Boiling Point: 145°C(lit.)
• Melting Point: -101.0 °C (lit.)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Color/Form: Yellow liquid
• Solubility: Unable or difficult to mix
• Density: 1.067 g/mL at 25 °C(lit.)

2-Methyl-4,5-dihydro-thiazole Security Information

• Symbol:
• RTECS：XJ4261470
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Risk Phrases：R10
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：8-10-23

2-Methyl-4,5-dihydro-thiazole Customs Data

• HS CODE：29341000
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%